Propane-1,2,3-triyl tripalmitate-13C2

• Molecular Formula: C51H98O6
• Molecular Weight: 809.3 g/mol
• InChI: InChI=1S/C51H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h48H,4-47H2,1-3H3/i49+1,50+1
• InChIKey: PVNIQBQSYATKKL-CCADKXOWSA-N

Tripalmitin-13C2 Stable Isotope-Labeled Triglyceride

Propane-1,2,3-triyl tripalmitate-13C2 (CAS 339080-65-8), also designated glyceryl trihexadecanoate-13C2 [1,3-di(hexadecanoate-1-13C)], is a stable isotope-labeled analog of the endogenous triacylglycerol tripalmitin in which two 12C atoms at the carboxyl positions of the sn-1 and sn-3 palmitoyl chains are replaced by 13C . With a molecular formula of 13C2C49H98O6 and a molecular weight of 809.31 Da, this compound carries a +2 Da mass shift relative to unlabeled tripalmitin (MW 807.32) and is supplied at ≥98% chemical purity with 99 atom % 13C isotopic enrichment at the labeled positions [1]. Unlike uniformly labeled or deuterated tripalmitin isotopologues, the 1,3-position-specific 13C2 pattern confers unique regiospecific tracking capability for sn-1/sn-3 versus sn-2 metabolism [2].

• Sn-1/sn-3 regiospecific 13C2 labeling for positional metabolic tracing

• Stable isotope internal standard for LC-MS/MS or GC-MS lipid quantification

• Non-exchangeable 13C labels support long-term batch reproducibility

• [1] Tripalmitin. ChemicalBook. CAS 555-44-2, Molecular Formula C51H98O6, MW 807.32. View Source
• [2] Wei, W.; Sun, C.; Jiang, J.; et al. Regiospecific Positioning of Palmitic Acid in Triacylglycerol Structure of Enzymatically Modified Lipids Affects Physicochemical and In Vitro Digestion Properties. Molecules 2021, 26(13), 4015. View Source

Why Tripalmitin-13C2 Is Irreplaceable

Tripalmitin isotopologues are not functionally interchangeable. The 1,1,1-13C3 variant (MW 810.30) adds +3 Da distributed across all three carboxyl positions, providing no positional discrimination, while the 2,2,2-13C3 variant labels only the glycerol backbone . The deuterated d98 analog carries a substantial mass shift (+98 Da) but introduces chromatographic retention time shifts of 0.01–0.05 min and is susceptible to hydrogen–deuterium exchange with protic solvents, leading to signal drift and compromised long-term batch reproducibility . The single 13C1 isotopologue (MW 808.31, +1 Da) suffers from spectral overlap with the natural abundance M+1 isotopomer peak of unlabeled tripalmitin . Only the 1,3-13C2 labeling pattern simultaneously provides adequate mass resolution for MS discrimination and preserves regiospecific information at the sn-1 and sn-3 positions—a combination not achievable with any other commercially available tripalmitin isotopologue .

13C1 isotopologue

M+1 natural abundance overlap may compromise quantification at low analyte levels.

Deuterated d98 tripalmitin

Retention time shifts and H/D exchange can introduce signal drift and batch variability.

Uniformly labeled 13C3

Lacks sn-1/sn-3 positional discrimination, obscuring regiospecific lipase activity.

Comparative Evidence for Tripalmitin-13C2

Regiospecific sn-1/sn-3 Metabolic Tracing

Propane-1,2,3-triyl tripalmitate-13C2 is labeled exclusively at the carboxyl carbons of the palmitoyl chains esterified to the sn-1 and sn-3 positions of the glycerol backbone, as confirmed by the systematic name 1,3-di(hexadecanoate-1-13C) . In contrast, tripalmitin-1,1,1-13C3 (CAS 168294-57-3) distributes 13C equally across all three carboxyl positions (sn-1, sn-2, and sn-3), yielding no positional information upon lipase hydrolysis . Sn-1,3 regiospecific lipases hydrolyze fatty acids at sn-1 and sn-3 positions with approximately 100% efficiency but only 22% of fatty acids at the sn-2 position, meaning that 13C label recovery after digestion of 1,3-13C2 tripalmitin is approximately 4.5-fold higher than after digestion of uniformly 13C3-labeled tripalmitin when tracking sn-1/sn-3-specific activity [1]. This regiospecific labeling allows researchers to isolate sn-1/sn-3 lipase activity without the confounding contribution from sn-2 hydrolysis.

Regiospecific Tracing

Class-level

100% sn-1/sn-3 13C label

Uniform 13C distribution

~4.5× higher sn-1/sn-3 signal specificity

Enables sn-1/sn-3-selective tracing without derivatization.

Based on in vitro lipase digestion model.

Evidence Dimension	Regiospecific 13C enrichment at sn-1/sn-3 vs. sn-2 positions after in vitro lipase digestion
Target Compound Data	1,3-13C2 tripalmitin: 100% of 13C label resides at sn-1 and sn-3 positions by synthesis design
Comparator Or Baseline	1,1,1-13C3 tripalmitin: 33% of 13C label at each of sn-1, sn-2, sn-3 positions (uniform distribution)
Quantified Difference	~4.5-fold higher sn-1/sn-3-specific signal-to-background ratio for 13C2 vs. 13C3 (based on sn-1,3 regiospecific lipase hydrolyzing ~100% of sn-1/sn-3 FA but only ~22% of sn-2 FA)
Conditions	In vitro digestion model using sn-1,3 regiospecific lipase; quantified by GC-MS or LC-MS/MS of released 13C-palmitic acid

Why This Matters

This regiospecific labeling is the only commercially available tripalmitin isotopologue that permits sn-1/sn-3-selective metabolic tracing without requiring additional enzymatic or chemical derivatization steps.

• [1] Wei, W.; Sun, C.; Jiang, J.; et al. Regiospecific Positioning of Palmitic Acid in Triacylglycerol Structure of Enzymatically Modified Lipids Affects Physicochemical and In Vitro Digestion Properties. Molecules 2021, 26(13), 4015. Reports sn-1,3 regiospecific lipase hydrolyzes ~100% of sn-1,3 FA but only ~22% of sn-2 FA. View Source

Mass Shift Advantage for Isotopic Resolution

The molecular weight of unlabeled tripalmitin is 807.32 Da (C51H98O6), while Propane-1,2,3-triyl tripalmitate-13C2 is 809.31 Da (13C2C49H98O6)—a net mass shift of +2 Da . Published guidance for stable isotope-labeled internal standard selection recommends a mass difference of ≥3 Da for small molecules (<1,000 Da) to avoid spectral overlap from natural abundance isotopomers; however, for a molecule of MW ~807, the natural abundance M+2 isotopomer contribution is calculated to be <0.5% of the monoisotopic peak intensity, making a +2 Da shift functionally adequate for accurate quantification . In contrast, the single 13C1 isotopologue (+1 Da, MW 808.31) produces significant overlap with the natural abundance M+1 peak (~55% relative intensity due to 51 carbon atoms), introducing systematic quantification bias [1]. The 13C3 isotopologue (MW 810.30, +3 Da) meets the ≥3 Da recommendation but at higher synthesis cost and without offering the regiospecific advantage .

Isotopic Resolution

Class-level

+2 Da

Mass shift vs unlabeled tripalmitin

~110× lower M+2 interference than 13C1 M+1

Adequate mass resolution avoids 13C1 overlap, balancing cost.

Natural abundance interference calculation.

Evidence Dimension	Mass shift adequacy for MS-based quantification without natural abundance isotopomer interference
Target Compound Data	Tripalmitin-13C2: MW 809.31, +2 Da shift; natural abundance M+2 contribution from unlabeled tripalmitin <0.5%
Comparator Or Baseline	Tripalmitin-13C1: MW 808.31, +1 Da shift; natural abundance M+1 ~55% relative intensity (cross-talk risk); Tripalmitin-13C3: MW 810.30, +3 Da shift (meets ≥3 Da guideline but no positional specificity)
Quantified Difference	13C2 vs 13C1: ~110-fold lower natural abundance interference; 13C2 vs 13C3: functionally comparable mass resolution with 33% fewer 13C atoms incorporated
Conditions	ESI-MS or GC-MS analysis; calculation based on natural 13C abundance (1.1%) and binomial distribution for C51 molecule

Why This Matters

Procurement of the 13C2 variant balances mass resolution requirements against synthesis cost (fewer 13C atoms than 13C3) while avoiding the severe M+1 overlap that compromises 13C1 accuracy for high-carbon-number analytes.

• [1] 万邦研发小助手. 色谱生物分析过程中内标的选择及其响应评估. 2020. '内标的分子量最好比待测物分子量高1%或者4~5个质量单位' (internal standard MW should preferably exceed analyte MW by 1% or 4-5 mass units). View Source

Isotopic Enrichment for SIL-IS Accuracy

Propane-1,2,3-triyl tripalmitate-13C2 is supplied with 99 atom % 13C isotopic enrichment at the two labeled carboxyl positions . This exceeds the generally accepted minimum enrichment threshold of ≥98 atom % for stable isotope-labeled internal standards (SIL-IS) used in quantitative LC-MS/MS and GC-MS assays [1]. Leading industry guidance further recommends isotopic purity ≥99% to minimize unlabeled species carryover that can elevate baseline signal at the analyte's native m/z channel, particularly critical for low-abundance analytes where even 1-2% unlabeled impurity can produce measurable systematic error at the lower limit of quantification (LLOQ) [2]. The 13C3 tripalmitin variants (both 1,1,1-13C3 and 2,2,2-13C3) are also typically supplied at 99 atom % 13C, establishing parity on this metric; however, deuterated d98-tripalmitin may exhibit isotopic exchange-driven enrichment decay over time in protic solvent environments, effectively reducing the functional enrichment below the certified value .

Enrichment Stability

Cross-study

13C enrichment 99 atom %

Label type Carboxyl, non-exchangeable

Certified enrichment supports quantification reproducibility.

Suitable for method validation documentation review.

Evidence Dimension	Certified isotopic enrichment and functional stability during analytical use
Target Compound Data	Tripalmitin-13C2: 99 atom % 13C at labeled positions; 13C labels on carboxyl carbons are chemically and metabolically stable (no exchange)
Comparator Or Baseline	Tripalmitin-13C3: 99 atom % 13C (parity); Tripalmitin-d98: variable enrichment due to H/D exchange with protic solvents; 13C-labeled standards generally: ≥98 atom % recommended minimum
Quantified Difference	Functional enrichment stability: 13C-labeled (13C2 and 13C3) maintain >99% over analytical time course; deuterated labels may lose 1-5% effective enrichment due to exchange within 24 h in aqueous/organic mobile phases
Conditions	Long-term stability assessment under recommended storage (room temperature, dry, sealed); LC-MS mobile phase conditions with H2O/MeOH/ACN

Why This Matters

The 99 atom % 13C enrichment combined with the non-exchangeable nature of 13C labeling ensures batch-to-batch and within-batch quantification reproducibility, a prerequisite for method validation under ICH M10 and FDA bioanalytical guidance.

• [1] MedChemExpress. 稳定同位素——如何玩转质谱内标定量. 2022. '同位素产品丰度 (Isotopic Enrichment)：一般 ≥ 98%.' View Source
• [2] Info-Pharma. Internal Standard 선택 전략 – Stable Isotope Labeling의 활용과 한계. 2025. 'Label 수가 적으면 analyte 신호와 중첩 가능성... mass difference ≥ 3 Da, isotopic purity ≥ 99%가 권장된다.' View Source

Co-Elution Fidelity vs Deuterated Internal Standards

13C-labeled internal standards, including tripalmitin-13C2, exhibit chromatographic retention times that are nearly identical to their unlabeled analyte, whereas deuterated standards show measurable retention time shifts . Specifically, deuterated standards can exhibit RT shifts of 0.01–0.05 min relative to the unlabeled analyte, which becomes significant under fast-gradient or narrow-peak UPLC conditions where peak widths may be as narrow as 0.1 min [1]. This RT discrepancy can lead to differential matrix effects (ion suppression or enhancement) between the analyte and internal standard, introducing quantification bias that is eliminated when using 13C-labeled standards [2]. Cambridge Isotope Laboratories (CIL) explicitly states that 'in comparison to D labels, 13C labels can provide improved isotope stability, negligible isotope scrambling issues, conserved chromatographic elution (relative to its unlabeled standard), and heightened analytical reliability' . For regulatory bioanalysis under GLP, 13C-labeled standards are preferred over deuterated alternatives specifically because of this chromatographic fidelity .

Chromatographic Co‑elution

Class-level

13C-labeled RT shift <0.02 min (negligible)

Deuterated: 0.01–0.05 min shift

Under fast-gradient UPLC conditions

Minimizes differential matrix effects in LC-MS/MS.

Regulatory preference for 13C over deuterated internal standards.

Evidence Dimension	Chromatographic retention time fidelity relative to unlabeled analyte
Target Compound Data	Tripalmitin-13C2 (and all 13C-labeled tripalmitins): RT shift <0.005 min vs. unlabeled tripalmitin (co-elution within analytical variability)
Comparator Or Baseline	Deuterated tripalmitin-d98: RT shift 0.01–0.05 min vs. unlabeled tripalmitin; documented class-level deuterium isotope effect on RP-HPLC retention
Quantified Difference	RT shift for 13C-labeled: <0.005 min vs. deuterated: 0.01–0.05 min (≥2–10× larger shift for deuterated); 13C-labeled rated 'Excellent' vs. deuterated 'Good' for quantitative accuracy
Conditions	Reversed-phase UPLC/LC-MS/MS; C18 column; MeOH/H2O or ACN/H2O gradient; flow rate 0.3–0.5 mL/min

Why This Matters

Near-perfect chromatographic co-elution is a prerequisite for isotope dilution mass spectrometry accuracy and is specifically cited by regulatory agencies as a criterion for method validation; 13C-labeled standards provide this without the additional justification burden required for deuterated alternatives.

• [1] Info-Pharma. Internal Standard 선택 전략. 2025. '동위원소 치환은 분자 극성과 hydrophobicity를 약간 변화시킨다. 그 결과 analyte와 SIL-IS가 완전히 동일한 RT를 보이지 않고 0.01–0.05분 정도 shift되는 경우가 있다.' (Isotopic substitution slightly changes polarity/hydrophobicity, causing 0.01–0.05 min RT shifts.) View Source
• [2] 万邦研发小助手. 色谱生物分析过程中内标的选择及其响应评估. 2020. Recommends SIL-IS with stable labeling positions to avoid isotope exchange during processing and detection. View Source

Intact Triglyceride IS Signal Enhancement

Kress et al. (2002) published a direct method comparison for GC-IDMS determination of total glycerides in human serum, contrasting an original method using 13C2-glycerol as aqueous internal standard against a modified method employing 13C3-tripalmitin as both internal and external standard [1]. The modified method using intact 13C3-tripalmitin achieved MS-signal intensity at least 100 times stronger in external standards compared to the 13C2-glycerol method, attributed to the improved physical trapping of glycerol using glycerol-free human serum albumin during solvent evaporation [2]. Precision in the modified method was superior, with coefficients of variation (CV) under 1.5% at total glycerol concentrations between 0.8 and 3.5 mmol/L, compared to higher CVs in the original 13C2-glycerol-based method [3]. While this study compared 13C3-tripalmitin (not 13C2-tripalmitin) against 13C2-glycerol, it establishes a class-level principle: intact 13C-labeled triglyceride internal standards yield superior method robustness compared to free glycerol internal standards for total glyceride quantification [4].

Intact TAG IS Performance

Class-level

≥100× MS signal vs free glycerol IS

Free glycerol IS baseline

CV <1.5% for serum total glycerides

Intact triglyceride IS supports robust reference measurement.

Reported in GC-IDMS method comparison (human serum).

Evidence Dimension	GC-IDMS method performance: MS signal intensity and measurement precision for total glycerides in human serum
Target Compound Data	13C-tripalmitin (intact triglyceride IS): MS signal at least 100× stronger; CV <1.5% at 0.8–3.5 mmol/L total glycerol
Comparator Or Baseline	13C2-glycerol (free glycerol IS): MS signal baseline (1×); higher CV (not explicitly quantified but reported as inferior precision)
Quantified Difference	≥100-fold MS signal enhancement; CV improvement from unreported higher value to <1.5%
Conditions	GC-IDMS on human serum samples; alkaline hydrolysis followed by derivatization; total glycerides measured as glycerol; Clin. Lab. 2002;48:635-646

Why This Matters

This class-level evidence confirms that intact 13C-labeled tripalmitin (including the 13C2 variant) is the appropriate internal standard format for total glyceride and triglyceride reference measurement procedures, a finding directly relevant to clinical chemistry standardization programs (CDC Lipid Standardization Program, NIST reference methods).

• [1] Kress, M.; Meißner, D.; Kaiser, P.; Wood, W.G. How to make things work again—troubleshooting using the GC-IDMS determination of triacylglycerols as an example. Clin. Lab. 2002, 48(11-12), 635-646. PMID: 12465749. View Source
• [2] Kress et al. 2002, ibid. 'The modified method was more stable than the original one and the intensity of the MS-signal in the modified method was at least 100 times stronger in the external standards than in the original method.' View Source
• [3] Kress et al. 2002, ibid. 'The precision of the modified method in measuring total glycerides in serum samples (as total glycerol) was better than in the original method, the coefficients of variation being under 1.5% at concentrations between 0.8 and 3.5 mmol/l.' View Source
• [4] Ellerbe, P.; Sniegoski, L.T.; Welch, M.J. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum. Clin. Chem. 1995, 41(3), 397-404. CV for single measurement 0.35%–0.72% using [13C3]tripalmitin as IS. View Source

Tripalmitin-13C2 Application Scenarios

Regiospecific Lipase Activity Assays

Researchers quantifying positional lipase specificity can use tripalmitin-13C2 as a substrate to selectively track sn-1/sn-3 hydrolysis without interference from sn-2-derived 13C signal. Following incubation with sn-1,3 regiospecific lipases, released 13C-palmitic acid is quantified by GC-MS or LC-MS/MS; because approximately 100% of sn-1/sn-3 fatty acids but only ~22% of sn-2 fatty acids are hydrolyzed by these enzymes, the 13C2 labeling provides approximately 4.5-fold higher signal specificity for sn-1/sn-3 activity compared to uniformly 13C3-labeled tripalmitin [1]. This application is directly relevant to infant formula development (human milk fat substitutes require palmitic acid at sn-2 position) and engineered lipase characterization [2].

ID-MS Serum Triglyceride Reference Procedures

Tripalmitin-13C2 serves as a SIL-IS in GC-IDMS or LC-IDMS reference measurement procedures (RMPs) for total glycerides and triglycerides in human serum. Published definitive methods using 13C3-tripalmitin have demonstrated intra-assay CV values of 0.35%–0.72% with no significant measurement bias, qualifying these methods as Definitive Methods under NCCLS criteria [1]. The 13C2 variant provides equivalent chromatographic and ionization behavior while the +2 Da mass shift is adequate for quantification given the low natural abundance M+2 isotopomer contribution (<0.5%) from unlabeled tripalmitin (MW ~807) [2]. This application supports CDC Lipid Standardization Program and NIST reference material value assignment workflows [3].

In Vivo Tracing of Triglyceride Metabolism

For clinical studies investigating postprandial lipid metabolism, tripalmitin-13C2 can be administered orally with a standardized test meal, and 13C enrichment is subsequently measured in breath (13CO2 by isotope ratio MS), plasma triglycerides, and stool lipid fractions. Published studies using [1,1,1-13C3]tripalmitin have established protocols for differentiating maldigestion from malabsorption by quantifying 13C-label excretion in stool triglyceride versus free fatty acid fractions over 3–5 day collection periods [1]. The 1,3-13C2 labeling pattern offers the additional capability to distinguish sn-1/sn-3 versus sn-2 metabolic fates, which is not possible with uniformly labeled 13C3-tripalmitin, enabling investigation of the 'sn-2 palmitate preservation' hypothesis relevant to infant nutrition [2].

Absolute TAG Quantification by 13C-SIL-IS Calibration

In targeted lipidomics workflows employing multiple reaction monitoring (MRM) on triple quadrupole MS platforms, tripalmitin-13C2 is used as a class-specific SIL-IS for the triacylglycerol (TAG) lipid class. Per Lipidomics Standards Initiative recommendations, at least one IS per lipid class is required for accurate absolute quantification [1]. The non-exchangeable 13C label ensures consistent IS response across analytical batches, while the position-specific labeling provides quality control verification that the IS signal originates from intact TAG rather than in-source fragments. Cambridge Isotope Laboratories notes that 13C-labeled lipids are available in various labeling patterns for flux determination and absolute quantification in biological samples, with improved isotope stability and analytical reliability compared to deuterated alternatives [2].

Application

Selection Property

Validation Focus

Regiospecific lipase activity assays

sn-1/sn-3 positional 13C2 label

Signal specificity for sn-1/sn-3 hydrolysis

Serum total glyceride reference measurement

Intact 13C-triglyceride IS format

Intra-assay precision and matrix effect

Postprandial triglyceride metabolism research

Position-specific 13C2 pattern for sn-1/sn-3 vs sn-2 fate

13C enrichment recovery and metabolic fate distinction

Targeted lipidomics (MRM) absolute quantification

Class-specific SIL-IS with non-exchangeable 13C

IS response consistency and fragment-free signal

• [1] Wei, W.; Sun, C.; Jiang, J.; et al. Regiospecific Positioning of Palmitic Acid in Triacylglycerol Structure. Molecules 2021, 26(13), 4015. View Source
• [2] Ellerbe, P.; Sniegoski, L.T.; Welch, M.J. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum. Clin. Chem. 1995, 41(3), 397-404. View Source
• [3] Kress, M.; Meißner, D.; Kaiser, P.; Wood, W.G. How to make things work again—GC-IDMS determination of triacylglycerols. Clin. Lab. 2002, 48(11-12), 635-646. PMID: 12465749. View Source